Cas no 2034390-55-9 (6-(3-(pyrimidin-4-yloxy)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one)

• Product Name: 6-(3-(pyrimidin-4-yloxy)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one
• CAS No: 2034390-55-9
• MF: C₁₃H₁₃N₅O₃
• MW: 287.274021863937
• CID: 5336056
• Update Time: 2025-05-19

6-(3-(pyrimidin-4-yloxy)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-(pyrimidin-4-yloxy)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one
• 3-(3-pyrimidin-4-yloxypyrrolidine-1-carbonyl)-1H-pyridazin-6-one

• Inchi： 1S/C13H13N5O3/c19-11-2-1-10(16-17-11)13(20)18-6-4-9(7-18)21-12-3-5-14-8-15-12/h1-3,5,8-9H,4,6-7H2,(H,17,19)
• InChI Key： CILMXSWGVXDEQP-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CN=1)C1CN(C(C2C=CC(NN=2)=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 490
• XLogP3: -0.4
• Topological Polar Surface Area: 96.8

Additional information on 6-(3-(pyrimidin-4-yloxy)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one

6-(3-(Pyrimidin-4-yloxy)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one: A Comprehensive Overview

6-(3-(Pyrimidin-4-yloxy)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one, identified by the CAS registry number 2034390-55-9, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its versatile applications and promising research outcomes. Recent studies have highlighted its role in drug discovery and advanced material synthesis, making it a focal point for scientific exploration.

The molecular structure of 6-(3-(Pyrimidin-4-yloxy)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one is notable for its intricate arrangement of functional groups. The presence of a pyridazine ring, a pyrimidine moiety, and a pyrrolidine group creates a compound with exceptional chemical reactivity and biological activity. Researchers have leveraged these features to explore its potential in various therapeutic areas, including oncology and neurodegenerative diseases.

Recent advancements in synthetic chemistry have enabled the development of novel methods for the synthesis of CAS No. 2034390-55-9. These methods, which include catalytic cross-coupling reactions and microwave-assisted synthesis, have significantly improved the efficiency and scalability of production. Such innovations are critical for meeting the growing demand for this compound in both academic and industrial settings.

In terms of pharmacological activity, 6-(3-(Pyrimidin-4-yloxy)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one has demonstrated potent inhibitory effects on key enzymes involved in disease progression. For instance, studies have shown its ability to inhibit kinases associated with cancer cell proliferation, suggesting its potential as an anti-cancer agent. Additionally, its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory conditions.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as field-effect transistors and light-emitting diodes. Recent research has focused on optimizing its performance in these applications through structural modifications and advanced fabrication techniques.

The growing interest in CAS No. 2034390-55-9 is further evidenced by its inclusion in numerous international research collaborations and patent filings. These efforts underscore the compound's versatility and its potential to contribute to groundbreaking innovations across multiple disciplines.

In conclusion, 6-(3-(Pyrimidin-4-yloxy)pyrrolidine-1-carbonyl)pyridazin-3(2H)-one stands as a testament to the ingenuity of modern chemistry. With ongoing research uncovering new applications and improving synthesis methods, this compound is poised to play a pivotal role in advancing science and technology.